Cas no 1805245-56-0 (2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine
• CAS No: 1805245-56-0
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4800835
• Update Time: 2025-07-22

2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine

• Inchi： 1S/C7H6BrF2NO/c1-3-2-4(12)11-6(8)5(3)7(9)10/h2,7H,1H3,(H,11,12)
• InChI Key： NGIAJUCFHQBAGJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine

Recent Advances in the Study of 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine (CAS: 1805245-56-0)

2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine (CAS: 1805245-56-0) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its bromo and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and antimicrobial activity.

One of the key research focuses surrounding this compound has been its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of the difluoromethyl group has been shown to enhance the binding affinity and selectivity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine exhibited potent inhibitory activity against a range of tyrosine kinases, with IC50 values in the nanomolar range. The study highlighted the compound's potential in overcoming drug resistance mechanisms observed in certain cancer cell lines.

In addition to its applications in oncology, this compound has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine derivatives displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings suggest potential avenues for addressing the growing challenge of antibiotic resistance.

The synthetic pathways for 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine have also been a subject of optimization in recent years. A 2024 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing a one-pot reaction sequence that minimizes the use of hazardous reagents. This advancement is expected to facilitate larger-scale applications of the compound in both academic and industrial settings.

Looking ahead, researchers are exploring the incorporation of 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine into more complex molecular architectures, such as PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors. These innovative approaches aim to leverage the compound's reactivity and selectivity to develop next-generation therapeutics with improved efficacy and reduced off-target effects. As the field continues to evolve, 2-Bromo-3-(difluoromethyl)-6-hydroxy-4-methylpyridine (CAS: 1805245-56-0) is poised to remain a valuable tool in the medicinal chemist's arsenal.